Cas no 1250386-38-9 (1-(3-methylbutyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3-methylbutyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1250386-38-9
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 4581593
• PubChem ID: 61414533
• Update Time: 2025-06-09

1-(3-methylbutyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylbutyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-(3-methylbutyl)-5-(1-methylethyl)-

• Inchi： 1S/C12H20N2O2/c1-8(2)5-6-14-11(9(3)4)10(7-13-14)12(15)16/h7-9H,5-6H2,1-4H3,(H,15,16)
• InChI Key： IDTHVNQVYDPZCC-UHFFFAOYSA-N
• SMILES： N1(CCC(C)C)C(C(C)C)=C(C(O)=O)C=N1

Additional information on 1-(3-methylbutyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 1-(3-methylbutyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1250386-38-9)

The compound 1-(3-methylbutyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1250386-38-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazole derivative has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 1-(3-methylbutyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts have paved the way for further investigations into its biological activity and potential as a lead compound in drug development.

In vitro and in vivo studies have demonstrated that 1-(3-methylbutyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid exhibits promising anti-inflammatory and analgesic properties. Mechanistic studies suggest that the compound may modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. Additionally, its ability to inhibit cyclooxygenase (COX) enzymes has been explored, indicating potential applications in the treatment of chronic inflammatory conditions.

Another area of interest is the compound's potential as an anticancer agent. Preliminary studies have shown that 1-(3-methylbutyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid can induce apoptosis in certain cancer cell lines, possibly through the activation of intrinsic apoptotic pathways. Researchers are also investigating its synergistic effects with existing chemotherapeutic agents, which could enhance its therapeutic efficacy while minimizing side effects.

Despite these promising findings, challenges remain in the development of 1-(3-methylbutyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Nevertheless, the compound's unique chemical structure and biological activity make it a valuable candidate for future research in the field of medicinal chemistry.

In conclusion, 1-(3-methylbutyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1250386-38-9) represents a promising avenue for drug discovery, with potential applications in inflammation and cancer therapy. Continued research efforts are essential to fully understand its mechanisms of action and optimize its pharmacological profile for clinical use.